Cas no 1076199-79-5 (Carvedilol N’-2-Hydroxy-3-2-(methoxyphenoxy)ethylamine)

Carvedilol N’-2-Hydroxy-3-2-(methoxyphenoxy)ethylamine Properties

Names and Identifiers

• Carvedilol Related Compound A
• Carvedilol N’-2-Hydroxy-3-[[2-(methoxyphenoxy)ethyl]amine
• 1-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]-[2-(2-methoxyphenoxy)ethyl]amino]-3-[2-(2-methoxyphenoxy)ethylamino]propan-2-ol
• Carvedilol impurity A
• 1-[[4-(2-Hydroxy-3-[[2-(methoxyphenoxy)ethyl]amino]propyl]-9H-carbazol-4-yl]oxy]-3-[[2-(2-methoxyphenoxy)ethyl]amino]propan-2-ol;
• J-001980
• DTXSID20661859
• 1-[(9H-Carbazol-4-yl)oxy]-3-{(2-hydroxy-3-{[2-(2-methoxyphenoxy)ethyl]amino}propyl)[2-(2-methoxyphenoxy)ethyl]amino}propan-2-ol
• 1076199-79-5
• Carvedilol N'-2-Hydroxy-3-[[2-(methoxyphenoxy)ethyl]amine
• G91332
• +Expand

• InChIKey： UGTOXYJJIRJNNA-UHFFFAOYSA-N
• Inchi： InChI=1S/C36H43N3O7/c1-42-31-13-5-7-15-33(31)44-20-18-37-22-26(40)23-39(19-21-45-34-16-8-6-14-32(34)43-2)24-27(41)25-46-35-17-9-12-30-36(35)28-10-3-4-11-29(28)38-30/h3-17,26-27,37-38,40-41H,18-25H2,1-2H3
• SMILES： COc1ccccc1OCCNCC(CN(CCOc2ccccc2OC)CC(COc3cccc4c3c5ccccc5[nH]4)O)O

Computed Properties

• Exact Mass: 629.31000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 19
• Monoisotopic Mass: 629.31010072g/mol
• Heavy Atom Count: 46
• Complexity: 841
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• LogP: 4.87940
• PSA: 117.67000
• Boiling Point: 831.0±65.0 °C at 760 mmHg
• Melting Point: Nota available
• Vapor Pressure: 0.0±3.2 mmHg at 25°C
• Flash Point: 456.4±34.3 °C
• Density: 1.2±0.1 g/cm3